Cas no 2229301-14-6 (1,3-oxazole-5-sulfonamide)

• Product Name: 1,3-oxazole-5-sulfonamide
• CAS No: 2229301-14-6
• MF: C₃H₄N₂O₃S
• MW: 148.140459060669
• CID: 6233628
• PubChem ID: 21811268
• Update Time: 2025-11-06

1,3-oxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-oxazole-5-sulfonamide
• SCHEMBL3947939
• 2229301-14-6
• Oxazole-5-sulfonamide
• EN300-1991275

• Inchi： 1S/C3H4N2O3S/c4-9(6,7)3-1-5-2-8-3/h1-2H,(H2,4,6,7)
• InChI Key： DDNXAEXROVLFJS-UHFFFAOYSA-N
• SMILES： S(C1=CN=CO1)(N)(=O)=O

Computed Properties

• Exact Mass: 147.99426317g/mol
• Monoisotopic Mass: 147.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1,3-oxazole-5-sulfonamide

Recent Advances in the Study of 1,3-Oxazole-5-sulfonamide (CAS: 2229301-14-6) in Chemical Biology and Pharmaceutical Research

1,3-Oxazole-5-sulfonamide (CAS: 2229301-14-6) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its versatile pharmacological properties and structural adaptability. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and metabolic disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 1,3-oxazole-5-sulfonamide derivatives has been optimized through innovative chemical methodologies, enabling the production of high-purity compounds with enhanced bioactivity. Researchers have employed multi-step synthetic routes involving cyclization and sulfonylation reactions, with particular attention to yield optimization and stereochemical control. These advancements have facilitated the exploration of structure-activity relationships (SAR) within this chemical class, revealing critical pharmacophores for target engagement.

In mechanistic studies, 1,3-oxazole-5-sulfonamide derivatives have demonstrated remarkable inhibitory effects against several enzymatic targets. Notably, recent crystallographic analyses have elucidated the binding modes of these compounds with carbonic anhydrase isoforms, providing atomic-level insights into their selectivity profiles. Molecular dynamics simulations further support these findings, revealing stable protein-ligand interactions that correlate with observed inhibitory potencies in biochemical assays.

Preclinical evaluations of 1,3-oxazole-5-sulfonamide-based compounds have shown encouraging results across multiple disease models. In oncology research, specific derivatives have exhibited potent antiproliferative activity against drug-resistant cancer cell lines while maintaining favorable toxicity profiles in normal cells. Antimicrobial testing has identified compounds with broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to current standard therapies.

The pharmacokinetic properties of lead 1,3-oxazole-5-sulfonamide compounds have been systematically characterized in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These investigations reveal generally favorable oral bioavailability and metabolic stability across species, though some derivatives show species-dependent clearance patterns that warrant further optimization. Advanced formulation strategies, including nanoparticle encapsulation, are being explored to enhance the delivery of less soluble analogs.

Emerging applications of 1,3-oxazole-5-sulfonamide derivatives extend beyond traditional small-molecule therapeutics. Recent work has demonstrated their utility as chemical probes for target validation and as components of proteolysis-targeting chimeras (PROTACs). These innovative approaches leverage the scaffold's ability to engage specific protein targets while providing modular attachment points for E3 ligase recruiters, enabling targeted protein degradation.

In conclusion, the growing body of research on 1,3-oxazole-5-sulfonamide (CAS: 2229301-14-6) underscores its significance as a privileged structure in medicinal chemistry. The compound's synthetic tractability, diverse biological activities, and favorable drug-like properties position it as a valuable platform for continued therapeutic development. Future research directions include the exploration of novel derivatives with improved selectivity and the translation of promising candidates into clinical evaluation.